Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C14H22N2O4/c1-5-6-11(18)15-14(7-8-17)9-16(10-14)12(19)20-13(2,3)4/h17H,7-10H2,1-4H3,(H,15,18)
• InChI Key: JQRFMPVMHBONFI-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1(CN(C1)C(=O)OC(C)(C)C)CCO
• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol

Description

Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate is not yet fully understood. However, studies have suggested that the compound works by inhibiting specific enzymes that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate has been shown to have several biochemical and physiological effects. Studies have reported that the compound can induce apoptosis, inhibit cell proliferation, and reduce inflammation. Additionally, the compound has been found to have a positive effect on the immune system, improving the body's ability to fight off diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate is its potential as a therapeutic agent. However, the compound has several limitations when used in lab experiments. For instance, the compound is highly unstable and requires special handling and storage conditions. Additionally, the compound is relatively expensive, which can limit its use in some research studies.

Future Directions

There are several future directions for the study of Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate. One area of research is in the development of new drugs based on the compound's structure. Additionally, studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields. Other future directions include investigating the compound's potential as a diagnostic tool and exploring its use in combination with other drugs for enhanced therapeutic effects.
Conclusion:
In conclusion, Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate is a chemical compound that has significant potential in various fields, including drug development and disease treatment. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's potential and to explore its use in various fields.

Synthesis Methods

The synthesis of Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocrotonate and 2-hydroxyethylazetidine-1-carboxylate in the presence of a catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate product, which is then converted to the final product through a series of chemical reactions.

Scientific Research Applications

Tert-butyl 3-(but-2-ynoylamino)-3-(2-hydroxyethyl)azetidine-1-carboxylate has been extensively studied for its potential applications in various fields. One of the significant areas of research is in the development of new drugs. The compound has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.